Cas no 1823037-56-4 (Benzoic acid, 2-(3-bromo-1-propyn-1-yl)-)

• Product Name: Benzoic acid, 2-(3-bromo-1-propyn-1-yl)-
• CAS No: 1823037-56-4
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• MDL: MFCD22482437
• CID: 5182020
• PubChem ID: 91874954
• Update Time: 2025-06-07

Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-bromo-1-propyn-1-yl)-

• MDL： MFCD22482437
• Inchi： 1S/C10H7BrO2/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6H,7H2,(H,12,13)
• InChI Key： BHRNMXVJBZGCOH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C#CCBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 2-(3-bromo-1-propyn-1-yl)-

Benzoic acid, 2-(3-bromo-1-propyn-1-yl)-: A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 1823037-56-4, represents a unique structural motif that combines the stability of a benzene ring with the reactivity of a propynyl group substituted with a bromine atom. Its molecular structure, characterized by a bromo-substituted alkyne attached to a benzoic acid backbone, makes it a versatile intermediate in synthetic chemistry and a promising candidate for various applications in medicinal chemistry.

The synthesis of Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- involves intricate organic transformations that highlight the compound's potential as a building block for more complex molecules. The presence of both the propynyl and bromo functional groups allows for diverse chemical modifications, enabling researchers to explore its utility in the development of novel pharmaceuticals, agrochemicals, and materials science applications. The benzoic acid moiety, known for its antimicrobial properties, further enhances the compound's appeal as a pharmacologically relevant entity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate both alkyne and bromine functionalities. These structural features are often associated with enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that propynyl-substituted aromatic compounds can exhibit significant activity against various enzymes and receptors, making them valuable candidates for drug discovery efforts. The bromine atom, on the other hand, can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The CAS number 1823037-56-4 provides a unique identifier for this compound, facilitating its recognition and use in academic and industrial settings. Researchers often rely on such identifiers to ensure the accuracy and consistency of their experimental protocols. The availability of high-quality synthetic routes to Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- has enabled numerous studies aimed at elucidating its biological activity and potential therapeutic applications.

One of the most compelling aspects of Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- is its potential as an intermediate in the synthesis of biologically active molecules. For example, researchers have investigated its use in creating novel inhibitors targeting enzymes involved in inflammatory pathways. The propynyl group can be selectively modified to introduce additional functional groups that enhance binding interactions with specific protein targets. Similarly, the bromine atom can be used to construct more complex scaffolds through palladium-catalyzed reactions, which are widely employed in medicinal chemistry for their efficiency and regioselectivity.

The benzoic acid moiety itself has a long history of therapeutic use, particularly in the context of antimicrobial and anti-inflammatory agents. Its incorporation into more complex structures like Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- leverages these established properties while introducing new functionalities that could expand its pharmacological spectrum. This duality makes it an attractive scaffold for designing molecules with multiple modes of action.

In addition to its pharmaceutical applications, Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- has shown promise in materials science research. The unique combination of electronic and steric properties provided by its structure makes it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (OLEDs), where its ability to undergo controlled functionalization allows for fine-tuning of electronic properties.

The synthesis and characterization of Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- have been subjects of several recent publications in leading scientific journals. These studies highlight the compound's versatility and underscore its importance as a tool in synthetic chemistry and drug discovery. By leveraging advanced synthetic methodologies and computational techniques, researchers continue to uncover new ways to utilize this compound effectively.

The future prospects for Benzoic acid, 2-(3-bromo-1-propyn-1-yl)- are vast and multifaceted. As our understanding of molecular interactions grows more sophisticated, so too does our ability to harness compounds like this one for therapeutic and technological applications. Whether used as a starting material for drug synthesis or as a component in advanced materials, this compound exemplifies the intersection of chemistry and innovation that drives progress in science.